molecular formula C24H36OSn B3336753 (2-Biphenyloxy)tributyltin CAS No. 3644-37-9

(2-Biphenyloxy)tributyltin

Cat. No. B3336753
CAS RN: 3644-37-9
M. Wt: 459.3 g/mol
InChI Key: CVZQPMGPWJOWCT-UHFFFAOYSA-M
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Description

Tributyltin compounds are a class of organotin compounds which contain the (C4H9)3Sn group . They have been used as a biocide in anti-fouling paint, applied to the hulls of oceangoing vessels . They are known to be endocrine disrupting compounds .


Synthesis Analysis

While specific synthesis methods for “(2-Biphenyloxy)tributyltin” were not found, organotin compounds in general are versatile reagents in organic chemistry .


Molecular Structure Analysis

Tributyltin compounds are organic derivatives of tin (Sn IV) characterized by the presence of covalent bonds between three carbon atoms and a tin atom .


Chemical Reactions Analysis

Tributyltin hydride is known to be used in radical reactions .


Physical And Chemical Properties Analysis

Several tributyltin compounds exist, but in general they all rapidly dissociate in water to form the tributyltin (TBT) cation, which is the toxic moiety .

Mechanism of Action

Tributyltin has been recognized as an endocrine disrupting chemical (EDC) for several decades. Its primary endocrine mechanism of action (MeOA) involves interactions with the nuclear retinoid-X receptor (RXR), peroxisome proliferator-activated receptor γ (PPARγ), and their heterodimers .

Safety and Hazards

Tributyltin compounds are known to be toxic and can cause harm to the environment and to human health .

Future Directions

Research on tributyltin has revealed its endocrine disrupting properties and its impact on various species . Further studies are needed to better understand the mechanisms through which tributyltin impairs the ability of the hypothalamic-pituitary-gonadal axis to control reproduction .

properties

IUPAC Name

tributyl-(2-phenylphenoxy)stannane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H10O.3C4H9.Sn/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;3*1-3-4-2;/h1-9,13H;3*1,3-4H2,2H3;/q;;;;+1/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CVZQPMGPWJOWCT-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC[Sn](CCCC)(CCCC)OC1=CC=CC=C1C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H36OSn
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID0073328
Record name Stannane, ([1,1'-biphenyl]-2-yloxy)tributyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID0073328
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

459.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2-Biphenyloxy)tributyltin

CAS RN

3644-37-9
Record name Tributyltin o-phenylphenate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003644379
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Stannane, ([1,1'-biphenyl]-2-yloxy)tributyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID0073328
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name TRIBUTYLTIN O-PHENYLPHENATE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IL6W2U1YGG
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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